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Compound of Interest

Compound Name: Angelicolide

Cat. No. B149960

For Researchers, Scientists, and Drug Development Professionals
Introduction

Angelicolide (CAS 90826-58-7) is a natural product classified as a coumarin. Despite its
availability from commercial suppliers and a defined chemical structure, detailed scientific
literature regarding its discovery, isolation from a specific botanical source, and comprehensive
biological activities remains elusive. This guide provides the available chemical and physical
data for Angelicolide and outlines general methodologies for the isolation and characterization
of coumarins from Angelica species, the purported botanical source. The absence of specific
research on Angelicolide necessitates a broader approach, drawing on established protocols
for similar compounds from the same genus. This document aims to serve as a foundational
resource for researchers interested in exploring the potential of this molecule.

Chemical and Physical Properties of Angelicolide

Quantitative data for Angelicolide is sparse and primarily available from chemical supplier
databases. A summary of these properties is presented in Table 1.
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Property Value Source

Phytochemicals online[1], The
CAS Number 90826-58-7

Good Scents Company[2]

Phytochemicals online[1], The
Molecular Formula C24H2804

Good Scents Company[2]

] Phytochemicals online[1], The

Molecular Weight 380.48 g/mol

Good Scents Company[2]
Compound Type Coumarin Phytochemicals online[1]
Purity (Typical) 95% - 99% Phytochemicals online[1]

Identification Methods

Mass Spectrometry (Mass),
Nuclear Magnetic Resonance
(NMR)

Phytochemicals online[1]

Analysis Methods

High-Performance Liquid
Chromatography with Diode-
Array Detection (HPLC-DAD)
and/or High-Performance
Liquid Chromatography with
Evaporative Light Scattering
Detection (HPLC-ELSD)

Phytochemicals online[1]

General Experimental Protocols for Isolation of

Coumarins from Angelica Species

While a specific protocol for the isolation of Angelicolide is not available in the scientific

literature, a general methodology for the extraction and purification of coumarins from the roots

of Angelica species can be described. This protocol is a composite of standard phytochemical

techniques.[3][4][5][6]

Plant Material and Extraction

o Plant Material: The roots of an Angelica species are collected, authenticated, dried, and

ground into a coarse powder.
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o Extraction: The powdered plant material is typically extracted sequentially with solvents of
increasing polarity, such as n-hexane, dichloromethane (or chloroform), and methanol, using
a Soxhlet apparatus.[3][4] This stepwise extraction facilitates the separation of compounds
based on their polarity.

Fractionation and Isolation

e Solvent Partitioning: The crude extracts are concentrated under reduced pressure. The
resulting residues can be suspended in a water-methanol mixture and partitioned with
immiscible solvents like n-hexane and ethyl acetate to achieve a preliminary separation of
compounds.

o Chromatographic Techniques:

o Column Chromatography: The fractions obtained from solvent partitioning are subjected to
column chromatography over silica gel. Elution is performed with a gradient of solvents,
typically starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the
polarity with a more polar solvent (e.g., ethyl acetate).[3]

o Preparative Thin-Layer Chromatography (pTLC): Fractions from column chromatography
containing mixtures of compounds can be further purified by pTLC using an appropriate
solvent system.[3][4]

o High-Performance Liquid Chromatography (HPLC): Final purification of the isolated
compounds is often achieved using preparative or semi-preparative HPLC, which offers
high resolution and purity.[4]

o High-Speed Counter-Current Chromatography (HSCCC): This technique is particularly
effective for the separation and purification of coumarins from Angelica species, using a
two-phase solvent system.[6]

Structure Elucidation

The chemical structure of the isolated pure compound is determined using a combination of
spectroscopic techniques:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are used to
determine the carbon-hydrogen framework of the molecule. 2D NMR techniques (e.g.,
COSY, HSQC, HMBC) are employed to establish the connectivity of atoms.[4]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) provides the exact
molecular weight and elemental composition of the compound.[7]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule.[7]

» Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about
the electronic transitions within the molecule, which is characteristic of the chromophore
system.

Potential Biological Activities and Signaling
Pathways of Angelica Coumarins

Although no biological activity or signaling pathway has been specifically attributed to
Angelicolide in the reviewed literature, other coumarins isolated from various Angelica species
have demonstrated a wide range of pharmacological effects. These findings suggest potential
areas of investigation for Angelicolide.

 Anti-inflammatory Activity: Many coumarins from Angelica dahurica have been shown to
possess anti-inflammatory properties.[8][9] Some of these compounds inhibit the production
of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells.[9] This effect
may be mediated through the inhibition of the nuclear factor-kB (NF-kB) signaling pathway.

e Antitumor Activity: Several coumarins isolated from Angelica species have exhibited
cytotoxic effects against various cancer cell lines.[5][7] For instance, khellactone from
Angelica purpuraefolia showed antitumor activity in mouse lung carcinoma models.[5] A new
coumarin, angedahurin A, from Angelica dahurica demonstrated significant cytotoxicity
against human osteosarcoma cells, inducing apoptosis.[7]

o Antibacterial Activity: Coumarins from Angelica archangelica and Angelica lucida have shown
antibacterial activity against various strains, including methicillin-resistant Staphylococcus
aureus (MRSA).[3][10]
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o Anxiolytic Activity: A mixture of coumarins from Angelica archangelica has been reported to
have anxiolytic-like effects in animal models.[11]

» Anti-allergic Inflammation: Coumarins from the roots of Angelica dahurica have been found
to reduce the release of histamine and pro-inflammatory cytokines, suggesting their potential
in attenuating allergic inflammation.[12]

Visualizing Experimental Workflows and Potential
Signaling Pathways

The following diagrams, generated using the DOT language, illustrate a generalized
experimental workflow for the isolation of coumarins and a hypothetical signaling pathway that
could be investigated for Angelicolide based on the activities of related compounds.
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Figure 1: Generalized workflow for the isolation and identification of coumarins from Angelica
species.
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Figure 2: Hypothetical signaling pathway for the anti-inflammatory action of Angelicolide.

Conclusion and Future Directions

Angelicolide remains a largely uncharacterized natural product. The information available from
commercial sources provides a starting point for its chemical investigation. However, there is a
significant gap in the scientific literature regarding its biological properties. Future research
should focus on:

» Confirmation of the Botanical Source: The first step should be to definitively identify the
Angelica species that produces Angelicolide. This would involve phytochemical screening
of various Angelica species.

o De Novo Isolation and Characterization: A detailed isolation and structure elucidation of
Angelicolide from its natural source should be published to provide a comprehensive
spectroscopic dataset to the scientific community.

» Biological Screening: Once a reliable source of pure Angelicolide is established, it should
be subjected to a broad range of biological assays to screen for activities such as anticancer,
anti-inflammatory, antimicrobial, and neuroprotective effects, based on the known activities of
other coumarins from Angelica.

o Mechanism of Action Studies: If significant biological activity is identified, further studies
should be conducted to elucidate the underlying mechanism of action, including the
identification of molecular targets and affected signaling pathways.

This technical guide highlights the current knowledge gap concerning Angelicolide and
provides a framework for future research to unlock its potential therapeutic value. The
established protocols for related compounds and the known bioactivities of the coumarin class
of molecules provide a solid foundation for these future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

